Cas no 898771-58-9 (3-(3,5-Dichlorobenzoyl)thiophene)

• Product Name: 3-(3,5-Dichlorobenzoyl)thiophene
• CAS No: 898771-58-9
• MF: C₁₁H₆Cl₂OS
• MW: 257.135739803314
• MDL: MFCD07699048
• CID: 868846
• PubChem ID: 24723418
• Update Time: 2025-06-12

3-(3,5-Dichlorobenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• (3,5-dichlorophenyl)-thiophen-3-ylmethanone
• 3-(3,5-DICHLOROBENZOYL)THIOPHENE
• (3,5-Dichlorophenyl)(thiophen-3-yl)methanone
• MFCD07699048
• DTXSID20641858
• AKOS016018803
• 898771-58-9
• 3-(3,5-Dichlorobenzoyl)thiophene

• MDL： MFCD07699048
• Inchi： 1S/C11H6Cl2OS/c12-9-3-8(4-10(13)5-9)11(14)7-1-2-15-6-7/h1-6H
• InChI Key： WJSFZIVYMKSMDI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1=CSC=C1)=O)Cl

Computed Properties

• Exact Mass: 255.95200
• Monoisotopic Mass: 255.9516414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 4.28590

Additional information on 3-(3,5-Dichlorobenzoyl)thiophene

Comprehensive Overview of 3-(3,5-Dichlorobenzoyl)thiophene (CAS No. 898771-58-9): Properties, Applications, and Industry Insights

3-(3,5-Dichlorobenzoyl)thiophene (CAS No. 898771-58-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene derivative features a dichlorobenzoyl moiety, which enhances its reactivity and utility in synthetic chemistry. The compound's unique structure makes it a valuable intermediate for developing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The growing demand for high-performance intermediates like 3-(3,5-Dichlorobenzoyl)thiophene reflects broader industry shifts toward green chemistry and efficient synthesis. With increasing searches for "thiophene-based compounds" and "CAS 898771-58-9 suppliers," this compound is gaining traction in both academic and industrial settings. Its compatibility with cross-coupling reactions and catalyzed transformations positions it as a versatile building block for heterocyclic chemistry.

From a technical perspective, 3-(3,5-Dichlorobenzoyl)thiophene exhibits notable stability under standard conditions, making it suitable for scalable production. Analytical studies highlight its distinct spectroscopic properties, including characteristic IR and NMR peaks, which facilitate quality control during manufacturing. The compound's low toxicity profile (as per available data) further supports its adoption in bioconjugation and material science applications.

Market analysts note rising inquiries about "custom synthesis of 898771-58-9" and "thiophene derivatives for electronic materials," underscoring its relevance in optoelectronics and organic semiconductors. As industries prioritize eco-friendly processes, the compound's role in catalysis and renewable energy research continues to expand. Regulatory-compliant handling protocols ensure its safe use across laboratories worldwide.

Future prospects for 3-(3,5-Dichlorobenzoyl)thiophene include explorations in biodegradable polymers and targeted drug delivery systems. With patent filings increasing for related benzoylthiophene analogs, this compound exemplifies innovation at the intersection of chemistry and technology. Its adaptability to microwave-assisted synthesis methods also aligns with modern process intensification strategies.